![molecular formula C13H15NO3 B2462394 (2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylic acid CAS No. 1354970-89-0](/img/structure/B2462394.png)
(2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylic acid
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Description
(2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.267. The purity is usually 95%.
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Scientific Research Applications
Chiral Resolving Agents
(2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylic acid and similar compounds have been explored for their potential as chiral resolving agents. A study demonstrated the ability of enantiomers of related compounds to serve as chiral discriminating agents in the chromatographic separation of diastereomeric amides and esters. This application is significant in stereochemistry and pharmaceuticals where enantiomerically pure compounds are crucial (Piwowarczyk et al., 2008).
Development of Immunoassays
Another research area involves the synthesis of analogues of trans-3'-hydroxycotinine, where compounds structurally related to this compound were synthesized for antibody production in immunoassays. This application is relevant in biochemical analysis and diagnostics (Desai & Amin, 1991).
Biotransformations in Organic Synthesis
The compound and its derivatives have been employed in biotransformations for organic synthesis. A study illustrated the use of Rhodococcus erythropolis AJ270 in the biocatalytic desymmetrization of pyrrolidine-2,5-dicarboxamides, leading to the preparation of enantiomerically pure compounds useful in synthesizing druglike compounds (Chen et al., 2012).
Influenza Neuraminidase Inhibitors
In medicinal chemistry, related pyrrolidine derivatives were investigated as potent inhibitors of influenza neuraminidase. This research is critical in the development of antiviral drugs (Wang et al., 2001).
Ionic Liquids for Organic Synthesis
A study demonstrated the use of L-Pyrrolidine-2-carboxylic acid sulfate (LPCAS), a Bronsted acidic ionic liquid related to this compound, in promoting the synthesis of organic compounds under solvent-free conditions. This application emphasizes the compound's role in green chemistry and eco-friendly synthesis approaches (Godse et al., 2017).
Properties
IUPAC Name |
(2R)-1-(3-methylbenzoyl)pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-9-4-2-5-10(8-9)12(15)14-7-3-6-11(14)13(16)17/h2,4-5,8,11H,3,6-7H2,1H3,(H,16,17)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITKCGEBAAOLKSC-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)N2CCCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)N2CCC[C@@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.